1-[2-Methoxy-4-[(3-phenylpropylamino)methyl]phenoxy]-3-[methyl(propan-2-yl)amino]propan-2-ol

• IUPAC Name: 1-[2-methoxy-4-[(3-phenylpropylamino)methyl]phenoxy]-3-[methyl(propan-2-yl)amino]propan-2-ol
• InChI: InChI=1S/C24H36N2O3/c1-19(2)26(3)17-22(27)18-29-23-13-12-21(15-24(23)28-4)16-25-14-8-11-20-9-6-5-7-10-20/h5-7,9-10,12-13,15,19,22,25,27H,8,11,14,16-18H2,1-4H3
• InChI Key: AEJWWGZFLMOABM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)CC(COC1=C(C=C(C=C1)CNCCCC2=CC=CC=C2)OC)O
• Molecular Formula: C24H36N2O3
• Molecular Weight: 400.6 g/mol

Description

1-[2-Methoxy-4-[(3-phenylpropylamino)methyl]phenoxy]-3-[methyl(propan-2-yl)amino]propan-2-ol is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its intricate structure, which includes methoxy, phenylpropylamino, and phenoxy groups, making it a subject of interest for researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-Methoxy-4-[(3-phenylpropylamino)methyl]phenoxy]-3-[methyl(propan-2-yl)amino]propan-2-ol typically involves multiple steps, including the formation of intermediate compounds. The process often starts with the preparation of the phenoxy and phenylpropylamino intermediates, followed by their coupling under specific reaction conditions. Common reagents used in these reactions include methoxy compounds, phenylpropylamine, and various catalysts to facilitate the coupling reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and advanced purification methods are employed to scale up the production while maintaining the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

1-[2-Methoxy-4-[(3-phenylpropylamino)methyl]phenoxy]-3-[methyl(propan-2-yl)amino]propan-2-ol undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, typically using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Nucleophiles like halides, electrophiles, and catalysts to facilitate the reaction.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxidized derivatives, while reduction can produce reduced forms of the compound with different functional groups.

Scientific Research Applications

1-[2-Methoxy-4-[(3-phenylpropylamino)methyl]phenoxy]-3-[methyl(propan-2-yl)amino]propan-2-ol has several scientific research applications:

Chemistry: Used as a reagent or intermediate in organic synthesis and chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 1-[2-Methoxy-4-[(3-phenylpropylamino)methyl]phenoxy]-3-[methyl(propan-2-yl)amino]propan-2-ol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Bisoprolol: A beta-blocker with a similar structure, used for treating high blood pressure.

Propranolol: Another beta-blocker with structural similarities, used for cardiovascular conditions.

Uniqueness

1-[2-Methoxy-4-[(3-phenylpropylamino)methyl]phenoxy]-3-[methyl(propan-2-yl)amino]propan-2-ol is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for diverse interactions and applications, setting it apart from other similar compounds.